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Compound of Interest |

3-[2-
Compound Name: (Dimethylamino)ethoxy]jphenylbor

onic Acid Pinacol Ester

Cat. No.: B1455397

In the landscape of modern organic chemistry and drug discovery, boronic acids and their
pinacol esters are indispensable building blocks.[1][2] Their stability, functional group tolerance,
and predictable reactivity in palladium-catalyzed cross-coupling reactions have established
them as foundational tools for constructing complex molecular architectures.[3] This guide
focuses on a specific, highly functionalized reagent: 3-[2-
(Dimethylamino)ethoxy]phenylboronic acid pinacol ester.

This molecule is more than a simple arylboronate; it is a strategically designed synthetic
intermediate. Its structure incorporates three key features:

o The Phenylboronic Acid Pinacol Ester: A stable and easy-to-handle moiety, primed for
participation in Suzuki-Miyaura cross-coupling reactions to form critical carbon-carbon
bonds.[4]

e The Ether Linkage: Provides conformational flexibility and influences the electronic
properties of the phenyl ring.

e The Terminal Dimethylamino Group: A tertiary amine that imparts basicity, increases
agueous solubility under acidic conditions, and offers a site for salt formation or further
derivatization.
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This combination makes the compound a versatile tool for medicinal chemists aiming to
introduce this specific motif into target molecules, thereby modulating properties like solubility,
cell permeability, and target engagement. This whitepaper provides a comprehensive overview
of its properties, a validated synthetic workflow, and its application, designed for researchers
and drug development professionals.

PART 1: Core Physicochemical Properties

A precise understanding of a reagent's physical and chemical properties is paramount for
successful experimental design. The key identifiers and properties of 3-[2-
(Dimethylamino)ethoxy]phenylboronic acid pinacol ester are summarized below.

Diagram 1: Chemical Structure of 3-[2-(Dimethylamino)ethoxy]phenylboronic acid pinacol
ester

Caption: Molecular structure of the title compound.

Table 1: Physicochemical and Identification Data
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Property Value Reference(s)
Molecular Formula C16H26BNO3 [5]

Molecular Weight 291.19 g/mol [5]1[6]

CAS Number 925940-40-5 [5][7]
Appearance Liquid [5]

Purity Typically 295% [51[7]

N,N-Dimethyl-2-(3-(4,4,5,5-
tetramethyl-1,3,2-

IUPAC Name ) [5]
dioxaborolan-2-

yl)phenoxy)ethanamine

QEVHVNXLEMJPMB-
INChl Key [5]
UHFFFAOYSA-N

(3-(2-
(Dimethylamino)ethoxy)phenyl)
boronic acid pinacol ester;
Common Synonyms Dimethyl-{2-[3-(4,4,5,5- [5][10]
tetramethyl-[5][8]
[9]dioxaborolan-2-yl)-

phenoxy]-ethyl}-amine

PART 2: Synthesis and Mechanistic Rationale

The synthesis of arylboronic acid pinacol esters is most commonly achieved via the Miyaura
borylation reaction.[3] This palladium-catalyzed process provides a reliable and high-yielding
route from aryl halides or triflates. The pinacol ester is specifically used over the free boronic
acid due to its enhanced stability towards air and moisture, which prevents premature
degradation and simplifies purification by standard techniques like silica gel chromatography.[4]

A robust synthetic pathway to 3-[2-(Dimethylamino)ethoxy]phenylboronic acid pinacol
ester starts from the corresponding aryl bromide, 1-bromo-3-[2-
(dimethylamino)ethoxy]benzene.
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Diagram 2: Synthetic Scheme via Miyaura Borylation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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